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Cat. No.: B1676087 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
B-Raf is a serine/threonine-protein kinase that plays a crucial role in the MAP kinase/ERK

signaling pathway, which is essential for regulating cell division, differentiation, and secretion.

[1] The B-Raf protein is a key component of the RAS/MAPK pathway, mediating signals from

RAS to MEK.[2] Mutations in the BRAF gene, particularly the V600E mutation, can lead to

constitutive activation of the B-Raf kinase and the downstream MAPK pathway, driving cell

proliferation and survival in a significant percentage of human cancers, including melanoma,

colorectal cancer, and thyroid carcinoma.[3][4] This makes B-Raf a prime target for the

development of targeted cancer therapies.

B-Raf IN 1 is a potent and selective inhibitor of B-Raf, exhibiting equipotent activity against c-

Raf. Its well-defined inhibitory profile makes it an excellent tool compound for high-throughput

screening (HTS) campaigns aimed at discovering novel B-Raf inhibitors. These application

notes provide a comprehensive overview of the use of B-Raf IN 1 in HTS, including detailed

protocols for biochemical and cell-based assays.

B-Raf Signaling Pathway
The RAS/RAF/MEK/ERK pathway is a critical signaling cascade that transmits signals from cell

surface receptors to the nucleus, ultimately influencing gene expression and cell fate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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